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Compound of Interest

Compound Name: 2-Ethoxy-4-fluorobenzoic acid

Cat. No.: B1445956

Prepared by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Ethoxy-4-fluorobenzoic acid
(CAS No. 1233541-55-3), a valuable fluorinated building block for researchers, scientists, and
professionals in drug development. The strategic incorporation of fluorine and an ethoxy group
onto the benzoic acid scaffold offers unique physicochemical properties that can be leveraged
in the design of novel therapeutics. This document details the compound's properties, a
proposed synthetic route, analytical characterization, safety protocols, and its potential
applications in medicinal chemistry.

Compound Identification and Physicochemical
Properties

2-Ethoxy-4-fluorobenzoic acid is a substituted aromatic carboxylic acid. The presence of a
fluorine atom, a highly electronegative element, and an ethoxy group can significantly influence
the molecule's lipophilicity, metabolic stability, and binding interactions with biological targets.[1]
These properties make it an attractive intermediate for the synthesis of new chemical entities.

Table 1: Physicochemical Properties of 2-Ethoxy-4-fluorobenzoic Acid
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Property Value Source
CAS Number 1233541-55-3 [2][3]
Molecular Formula CoHoFOs3 [2]
Molecular Weight 184.16 g/mol [2]
IUPAC Name 2-Ethoxy-4-fluorobenzoic acid [2]
Benzoic acid, 2-ethoxy-4-
Synonyms [2]
fluoro-
White to off-white solid
Appearance N/A

(predicted)

Vapor Pressure

0.0+£0.6 mmHg at 25°C

[2]

Synthesis and Purification

While a specific literature preparation for 2-Ethoxy-4-fluorobenzoic acid is not readily
available, a plausible and efficient synthetic route can be proposed based on established

organic chemistry principles. The Williamson ether synthesis, a reliable method for forming

ethers, is a suitable approach starting from the commercially available 2-hydroxy-4-

fluorobenzoic acid.

Proposed Synthetic Pathway: Williamson Ether

Synthesis

This two-step process involves the deprotonation of the phenolic hydroxyl group of 2-hydroxy-

4-fluorobenzoic acid to form a phenoxide, followed by nucleophilic substitution with an

ethylating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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